Cas no 1328507-54-5 (Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate
• CAS No: 1328507-54-5
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4584101
• Update Time: 2025-07-19

Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate
• Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-13(2,3)11(17)15-7-9-16(10-8-15)12(18)19-14(4,5)6/h7-10H2,1-6H3
• InChI Key： KBBFHRDZKMRNAH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C(C)(C)C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate (CAS: 1328507-54-5): Recent Advances and Applications

Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate (CAS: 1328507-54-5) is a piperazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). The versatility of this compound lies in its ability to undergo further functionalization, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy as a building block for constructing selective inhibitors with improved pharmacokinetic properties. The researchers utilized a multi-step synthetic route, starting with the Boc-protected piperazine derivative, to achieve high yields and purity. The resulting BTK inhibitors demonstrated promising activity in preclinical models of autoimmune diseases, underscoring the compound's potential in therapeutic development.

Another notable application of Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate was reported in a recent ACS Chemical Biology article, where it was employed as a precursor for the development of allosteric modulators of the adenosine A2A receptor. The study demonstrated that modifications to the piperazine core could fine-tune the binding affinity and selectivity of the modulators, offering new avenues for targeting neurological disorders. The compound's stability under physiological conditions was also emphasized, making it a reliable candidate for further optimization.

Beyond its role in drug discovery, Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate has also been explored in chemical biology for probe development. A 2022 Nature Chemical Biology study utilized this compound to design fluorescent probes for imaging protein-protein interactions in live cells. The probes exhibited high specificity and minimal background interference, enabling real-time visualization of dynamic cellular processes. This application highlights the compound's utility in advancing fundamental research and diagnostic tools.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For instance, a 2023 Organic Process Research & Development publication detailed a scalable synthetic protocol using continuous flow chemistry, which achieved >90% yield with high reproducibility. Such innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, Tert-butyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate (CAS: 1328507-54-5) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to probe development, driven by its structural versatility and synthetic accessibility. Ongoing research aims to further elucidate its potential and address existing limitations, paving the way for novel therapeutic and diagnostic solutions. Future studies are expected to explore its role in emerging areas such as targeted protein degradation and covalent inhibitor design.